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Compound of Interest

Compound Name: Etoposide phosphate disodium

Cat. No.: B14764495 Get Quote

An In-depth Technical Guide to Etoposide Phosphate Disodium for Researchers, Scientists,

and Drug Development Professionals.

Introduction
Etoposide phosphate disodium is a water-soluble prodrug of etoposide, a semi-synthetic

derivative of podophyllotoxin.[1] As a topoisomerase II inhibitor, it is a widely used

antineoplastic agent in the treatment of various cancers, including small cell lung cancer and

refractory testicular tumors.[2] Its enhanced water solubility offers a significant advantage over

etoposide, reducing the risk of precipitation during intravenous administration.[3] This guide

provides a comprehensive overview of its chemical structure, properties, mechanism of action,

and analytical methodologies.

Chemical Structure and Physicochemical Properties
Etoposide phosphate is chemically named 4'-Demethylepipodophyllotoxin 9-[4,6-O-(R)-

ethylidene-β-D-glucopyranoside], 4'-(dihydrogen phosphate).[2] The disodium salt form

enhances its aqueous solubility.

Table 1: Physicochemical Properties of Etoposide Phosphate and its Disodium Salt
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Property Value Reference(s)

Etoposide Phosphate

Molecular Formula C29H33O16P [4][5]

Molecular Weight 668.54 g/mol [4][5]

Melting Point 180-183°C [6]

Solubility

Water: 2 mg/mL (Sonication

recommended), DMSO: 80

mg/mL

[7]

Etoposide Phosphate

Disodium

Molecular Formula C29H31Na2O16P [1]

CAS Number 122405-33-8 [1]

Etoposide (Active Moiety)

Molecular Formula C29H32O13 [8]

Molecular Weight 588.56 g/mol [9]

pKa 9.8 [2]

Solubility

Very soluble in methanol and

chloroform; slightly soluble in

ethanol; sparingly soluble in

water.

[2]

Mechanism of Action
Etoposide phosphate is a prodrug that is rapidly and completely converted in vivo to its active

moiety, etoposide, through dephosphorylation by phosphatases.[3][10] Etoposide exerts its

cytotoxic effects by inhibiting the enzyme topoisomerase II.[11]

The mechanism proceeds as follows:
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Complex Formation: Etoposide stabilizes a ternary complex between topoisomerase II and

DNA.[12]

Inhibition of DNA Re-ligation: Topoisomerase II normally creates transient double-strand

breaks in DNA to allow for topological changes, after which it re-ligates the strands.

Etoposide prevents this re-ligation step.[11]

Accumulation of DNA Breaks: The inhibition of re-ligation leads to the accumulation of

permanent double-strand DNA breaks.[11]

Cell Cycle Arrest and Apoptosis: The extensive DNA damage triggers cell cycle arrest,

primarily at the G2/M phase, and initiates the apoptotic cascade, ultimately leading to cancer

cell death.[1][3][10]
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Figure 1: Mechanism of action of etoposide phosphate.

Signaling Pathways in Etoposide-Induced Apoptosis
The DNA damage induced by etoposide activates complex signaling pathways, primarily the

intrinsic (mitochondrial) apoptotic pathway. Key players in this process include the ATM (Ataxia-

Telangiectasia Mutated) and ATR (Ataxia Telangiectasia and Rad3-related) kinases, the tumor

suppressor protein p53, and caspases.[13]

DNA Damage Recognition: ATM and ATR kinases are activated in response to double-strand

breaks.[13]
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p53 Activation: ATM/ATR phosphorylate and activate p53.[13]

Mitochondrial Pathway: Activated p53 can translocate to the mitochondria and also

upregulate the expression of pro-apoptotic proteins like PUMA (p53 upregulated modulator

of apoptosis).[10][13] This leads to mitochondrial outer membrane permeabilization and the

release of cytochrome c.[14][15]

Apoptosome Formation and Caspase Activation: Cytochrome c binds to Apaf-1, forming the

apoptosome, which activates the initiator caspase-9.[13][14] Caspase-9 then cleaves and

activates the executioner caspase-3.[14][15]

Execution of Apoptosis: Caspase-3 orchestrates the degradation of cellular components,

leading to apoptotic cell death.[15]
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Figure 2: Etoposide-induced apoptotic signaling pathway.
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Pharmacokinetics
Following intravenous administration, etoposide phosphate is rapidly and completely converted

to etoposide in the plasma.[10] The pharmacokinetic parameters are therefore reflective of

etoposide.

Table 2: Pharmacokinetic Parameters of Etoposide (following Etoposide Phosphate IV

Administration)

Parameter Value Reference(s)

Bioavailability (relative to

etoposide IV)
~100% [16]

Protein Binding 97% (primarily to albumin) [2]

Volume of Distribution (steady

state)
18 to 29 L [2]

Terminal Elimination Half-life 4 to 11 hours [17]

Total Body Clearance 33 to 48 mL/min [13]

Metabolism

Hepatic, via CYP3A4 to an

active catechol metabolite,

lactone ring opening, and

conjugation (glucuronidation

and sulfation).

[10][13]

Excretion

Urine (approx. 56% of dose

within 120h, with 45% as

unchanged etoposide) and

feces (approx. 44% of dose

within 120h).

[10][13]

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for
Quantification
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A common analytical technique for the quantification of etoposide (from etoposide phosphate)

in various matrices is Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).
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Figure 3: General experimental workflow for HPLC analysis.

Detailed Method for Etoposide Phosphate Assay (USP Draft Condition):[17]

System: GL7700 HPLC system

Column: InertSustain Phenyl (5 µm, 150 x 4.6 mm I.D.)

Mobile Phase:

A: Acetonitrile (CH3CN)
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B: 2.3 g/L of monobasic ammonium phosphate in water.

Ratio: A/B = 15/85 (v/v). Adjust pH to 2.5 with phosphoric acid.

Flow Rate: 1.5 mL/min

Column Temperature: 40 °C

Detection: UV at 230 nm

Injection Volume: 25 µL

Sample Preparation: Prepare a standard solution of 0.24 mg/mL Etoposide Phosphate.

Method for Etoposide in Bulk and Injectable Dosage Forms:[8]

Column: NH2- column (250mm × 4.6mm, 5 µm)

Mobile Phase: 0.030 M Sodium acetate Buffer (pH 4.0) : Acetonitrile (70:30 v/v)

Flow Rate: 1.2 ml/min

Detection: UV at 254 nm

Temperature: Ambient

Sample Preparation: For an injectable sample containing 100mg/5ml of Etoposide, take 5 ml

of the sample solution and dilute with the mobile phase to prepare a 200 ppm solution.

Stability and Formulation
Etoposide phosphate is formulated as a sterile lyophilized powder for reconstitution.[3] Vials

typically contain 113.6 mg of etoposide phosphate (equivalent to 100 mg etoposide), along with

sodium citrate and dextran 40.[17] The reconstituted solution can be further diluted with 5%

Dextrose Injection or 0.9% Sodium Chloride Injection.[13]

Studies have shown that etoposide phosphate solutions are physically and chemically stable

for extended periods. For instance, admixtures in 5% dextrose or 0.9% sodium chloride are

stable for at least 7 days at 32°C and 31 days at 4°C and 23°C.[18] This stability is a key
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advantage, mitigating the precipitation issues associated with etoposide formulations.[18] The

lyophilized powder should be stored at 2°C to 8°C and protected from light.[19]

Conclusion
Etoposide phosphate disodium is a critical chemotherapeutic agent whose value is

enhanced by its improved water solubility and stability compared to its active moiety, etoposide.

A thorough understanding of its chemical properties, mechanism of action involving

topoisomerase II inhibition, and complex signaling pathways leading to apoptosis is essential

for researchers and drug development professionals. The well-established analytical methods,

particularly RP-HPLC, allow for reliable quantification and characterization, supporting its

continued clinical use and further research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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